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Compound of Interest

Compound Name: 3,5-Dimethoxythiobenzamide

CAS No.: 114980-23-3

Cat. No.: B054979

Get Quote

Preamble: The Scientific Premise
In the landscape of medicinal chemistry, the strategic modification of known pharmacophores is

a cornerstone of drug discovery. This guide focuses on 3,5-Dimethoxythiobenzamide, a

sulfur-containing analog of 3,5-dimethoxybenzamide. While direct, extensive research on the

thioamide derivative is emerging, the established biological activities of its oxygen isostere and

related dimethoxy- and trimethoxy-phenyl compounds provide a robust, scientifically-grounded

rationale for its investigation.[1][2][3]

This document serves as a comprehensive technical guide for researchers and drug

development professionals. It moves beyond simple recitation of facts to provide a strategic

framework for exploring the potential of 3,5-Dimethoxythiobenzamide. We will detail its

synthesis and propose its application as a potent scaffold for anticancer agents, particularly as

a tubulin polymerization inhibitor, drawing direct parallels from its well-studied benzamide

counterpart.[2] The core hypothesis is that the isosteric replacement of the amide oxygen with
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sulfur can modulate key drug-like properties—such as cell permeability, metabolic stability, and

target binding affinity—potentially yielding compounds with enhanced therapeutic profiles.

Section 1: Synthesis of 3,5-
Dimethoxythiobenzamide
The synthesis of the target thioamide can be approached via several reliable routes. The

choice of method often depends on the availability of starting materials and desired scale. We

present two validated protocols: direct thionation of the corresponding amide and synthesis

from the nitrile.

Synthesis Workflow Overview
The following diagram illustrates the two primary synthetic pathways to obtain the target

compound.
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Pathway 1: Thionation Pathway 2: From Nitrile

3,5-Dimethoxybenzamide

3,5-Dimethoxythiobenzamide

  Lawesson's Reagent
  Toluene, Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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